Cas no 1002750-87-9 (O-(3-fluoropyridin-2-yl)methylhydroxylamine)
O-(3-fluoropyridin-2-yl)methylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- CID 57993072
- O-[(3-fluoropyridin-2-yl)methyl]hydroxylamine
- Hydroxylamine, O-[(3-fluoro-2-pyridinyl)methyl]-
- O-(3-fluoropyridin-2-yl)methylhydroxylamine
-
- MDL: MFCD28334940
- Inchi: 1S/C6H7FN2O/c7-5-2-1-3-9-6(5)4-10-8/h1-3H,4,8H2
- InChI Key: NWZGITAORMXTNE-UHFFFAOYSA-N
- SMILES: NOCC1=NC=CC=C1F
Computed Properties
- Exact Mass: 142.05424101g/mol
- Monoisotopic Mass: 142.05424101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 48.1Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 237.3±30.0 °C(Predicted)
- pka: 3.28±0.70(Predicted)
O-(3-fluoropyridin-2-yl)methylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1195621-1g |
O-[(3-Fluoro-2-pyridyl)methyl]hydroxylamine |
1002750-87-9 | 95% | 1g |
$1375 | 2024-07-19 | |
| Enamine | EN300-1851130-0.05g |
O-[(3-fluoropyridin-2-yl)methyl]hydroxylamine |
1002750-87-9 | 0.05g |
$293.0 | 2023-09-19 | ||
| Enamine | EN300-1851130-0.1g |
O-[(3-fluoropyridin-2-yl)methyl]hydroxylamine |
1002750-87-9 | 0.1g |
$437.0 | 2023-09-19 | ||
| Enamine | EN300-1851130-0.25g |
O-[(3-fluoropyridin-2-yl)methyl]hydroxylamine |
1002750-87-9 | 0.25g |
$623.0 | 2023-09-19 | ||
| Enamine | EN300-1851130-0.5g |
O-[(3-fluoropyridin-2-yl)methyl]hydroxylamine |
1002750-87-9 | 0.5g |
$980.0 | 2023-09-19 | ||
| Enamine | EN300-1851130-1.0g |
O-[(3-fluoropyridin-2-yl)methyl]hydroxylamine |
1002750-87-9 | 1g |
$1256.0 | 2023-06-01 | ||
| Enamine | EN300-1851130-2.5g |
O-[(3-fluoropyridin-2-yl)methyl]hydroxylamine |
1002750-87-9 | 2.5g |
$2464.0 | 2023-09-19 | ||
| Enamine | EN300-1851130-5.0g |
O-[(3-fluoropyridin-2-yl)methyl]hydroxylamine |
1002750-87-9 | 5g |
$3645.0 | 2023-06-01 | ||
| Enamine | EN300-1851130-10.0g |
O-[(3-fluoropyridin-2-yl)methyl]hydroxylamine |
1002750-87-9 | 10g |
$5405.0 | 2023-06-01 | ||
| eNovation Chemicals LLC | Y1195621-1g |
O-[(3-Fluoro-2-pyridyl)methyl]hydroxylamine |
1002750-87-9 | 95% | 1g |
$1375 | 2025-03-01 |
O-(3-fluoropyridin-2-yl)methylhydroxylamine Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on O-(3-fluoropyridin-2-yl)methylhydroxylamine
Introduction to O-(3-fluoropyridin-2-yl)methylhydroxylamine and Its Significance in Modern Chemical Research
O-(3-fluoropyridin-2-yl)methylhydroxylamine (CAS No: 1002750-87-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of innovative therapeutic agents and advanced chemical synthesis methodologies.
The molecular structure of O-(3-fluoropyridin-2-yl)methylhydroxylamine incorporates a fluorinated pyridine ring, which is a key feature that enhances its reactivity and utility in various chemical transformations. The presence of the hydroxylamine functional group further contributes to its versatility, making it a valuable intermediate in the synthesis of complex molecules. This compound's ability to participate in nucleophilic substitution reactions and condensation processes has opened new avenues for the development of novel pharmaceuticals and agrochemicals.
In recent years, O-(3-fluoropyridin-2-yl)methylhydroxylamine has been extensively studied for its potential applications in medicinal chemistry. The fluorine atom in the pyridine ring imparts unique electronic properties, influencing the compound's interaction with biological targets. This has led to its exploration as a building block in the design of small-molecule inhibitors targeting various diseases, including cancer and infectious disorders. The compound's ability to modulate enzyme activity and receptor binding has made it a subject of interest in drug discovery programs worldwide.
One of the most compelling aspects of O-(3-fluoropyridin-2-yl)methylhydroxylamine is its role in the development of fluorinated heterocycles, which are known for their enhanced bioavailability and metabolic stability. Researchers have leveraged this compound to synthesize a series of fluorinated pyridine derivatives that exhibit promising pharmacological properties. These derivatives have been tested in preclinical studies, demonstrating efficacy in models of inflammation, neurodegeneration, and metabolic diseases. The findings from these studies underscore the importance of fluorinated pyridines as pharmacophores in modern drug design.
The synthesis of O-(3-fluoropyridin-2-yl)methylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.
The application of computational methods has further enhanced our understanding of O-(3-fluoropyridin-2-yl)methylhydroxylamine's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights have been instrumental in guiding the optimization of lead compounds for therapeutic use. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and develop more effective treatments for various diseases.
In conclusion, O-(3-fluoropyridin-2-yl)methylhydroxylamine represents a significant advancement in chemical research, with far-reaching implications for pharmaceutical development. Its unique structural features and versatile reactivity make it an indispensable tool for scientists working on innovative drug therapies. As research continues to uncover new applications for this compound, its importance in modern chemistry is set to grow even further, driving progress across multiple scientific disciplines.
1002750-87-9 (O-(3-fluoropyridin-2-yl)methylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)